N-[3-(3,5-dimethyl-1H-pyrazol-4-yl)propyl]-3-piperidin-3-ylbenzamide

• IUPAC Name: N-[3-(3,5-dimethyl-1H-pyrazol-4-yl)propyl]-3-piperidin-3-ylbenzamide
• InChI: InChI=1S/C20H28N4O/c1-14-19(15(2)24-23-14)9-5-11-22-20(25)17-7-3-6-16(12-17)18-8-4-10-21-13-18/h3,6-7,12,18,21H,4-5,8-11,13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: SFXDGXDQRCXDDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCCNC(=O)C2=CC=CC(=C2)C3CCCNC3
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol

Description

This compound belongs to a class of chemicals that are studied for their interactions with various receptors and their potential in medicinal chemistry. Its structural features suggest it could have unique binding properties and chemical interactions, making it a subject of interest in drug design and pharmacology research.

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, starting from basic chemical building blocks and leading to the desired product through a series of reactions including nucleophilic substitution, reduction, and cyclization processes. For instance, the synthesis of pyrazole derivatives typically requires the construction of the pyrazole ring followed by modifications to introduce additional functional groups or substituents (Shim et al., 2002).

Molecular Structure Analysis

The molecular structure of compounds in this category is often characterized using techniques like X-ray crystallography, NMR spectroscopy, and computational methods. These studies reveal the conformational preferences of the molecules, the spatial arrangement of atoms, and possible tautomeric forms, crucial for understanding their chemical behavior and interaction with biological targets (Shawish et al., 2021).